n-(n-Propyl)-2,4-difluoroaniline

• Molecular Formula: C9H11F2N
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2,4-difluoro-N-propylaniline
• InChI: InChI=1S/C9H11F2N/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6,12H,2,5H2,1H3
• InChI Key: JYANMRRPMQUQIN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C(C=C(C=C1)F)F

Description

N-(n-Propyl)-2,4-difluoroaniline is a useful research compound. Its molecular formula is C9H11F2N and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2′,4′-Difluoropropionanilide (7.17 g, 38.7 mmol) was dissolved in tetrahydrofuran (30 ml), followed by the addition of lithium aluminum hydride (7 g, 184 mmol). The resulting mixture was stirred at 70° C. for 7 hours. Under ice-water cooling, methanol (10 ml) was added to decompose excess lithium aluminum hydride. A saturated aqueous solution of ammonium chloride (100 ml) was then added to the reaction mixture, and a precipitate was filtered off. The filtrate was extracted with chloroform, and the organic layer was dried over anhydrous sodium sulfate. The solvent was distilled off and the residue was separated and purified by chromatography on a silica gel column (silica gel 5 g, chloroform), whereby the title compound was obtained as a pale liver-brown oil (5.7 g, 86.0%).